Cas no 2138550-79-3 ({5-fluoro-6-oxaspiro3.4octan-5-yl}methanesulfonyl chloride)

• Product Name: {5-fluoro-6-oxaspiro3.4octan-5-yl}methanesulfonyl chloride
• CAS No: 2138550-79-3
• MF: C₈H₁₂ClFO₃S
• MW: 242.695484161377
• CID: 6354796
• PubChem ID: 165898059
• Update Time: 2025-10-31

{5-fluoro-6-oxaspiro3.4octan-5-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• {5-fluoro-6-oxaspiro3.4octan-5-yl}methanesulfonyl chloride
• {5-fluoro-6-oxaspiro[3.4]octan-5-yl}methanesulfonyl chloride
• EN300-1179124
• 2138550-79-3

• Inchi： 1S/C8H12ClFO3S/c9-14(11,12)6-8(10)7(2-1-3-7)4-5-13-8/h1-6H2
• InChI Key： UBTXYSDTKMDOKA-UHFFFAOYSA-N
• SMILES： ClS(CC1(C2(CCO1)CCC2)F)(=O)=O

Computed Properties

• Exact Mass: 242.0179713g/mol
• Monoisotopic Mass: 242.0179713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8Ų

Additional information on {5-fluoro-6-oxaspiro3.4octan-5-yl}methanesulfonyl chloride

Introduction to {5-fluoro-6-oxaspiro3.4octan-5-yl}methanesulfonyl chloride (CAS No. 2138550-79-3)

{5-fluoro-6-oxaspiro3.4octan-5-yl}methanesulfonyl chloride} is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2138550-79-3, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the spirocyclic framework and the presence of a fluoro substituent, make it a valuable building block for developing novel therapeutic agents.

The molecular structure of {5-fluoro-6-oxaspiro3.4octan-5-yl}methanesulfonyl chloride consists of a spirocyclic oxane ring connected to an octane chain, with a methanesulfonyl chloride functional group attached at the 5-position. The spirocyclic core imparts rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. Additionally, the fluoro substituent at the 5-position enhances the compound's lipophilicity and electronic properties, making it a versatile scaffold for drug design.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced pharmacokinetic properties. Fluorine atoms can modulate the electronic distribution, lipophilicity, and metabolic stability of molecules, making them more suitable for therapeutic applications. {5-fluoro-6-oxaspiro3.4octan-5-yl}methanesulfonyl chloride exemplifies this trend, as it combines the benefits of spirocyclic chemistry with fluorine-mediated enhancements.

The synthesis of {5-fluoro-6-oxaspiro3.4octan-5-yl}methanesulfonyl chloride involves multi-step organic transformations, including spirocyclization reactions and sulfonylation processes. These synthetic routes require careful optimization to ensure high yields and purity. Advanced techniques such as transition metal catalysis and flow chemistry have been employed to improve the efficiency of these synthetic processes. The development of these methodologies not only facilitates the production of this compound but also contributes to the broader field of organic synthesis.

One of the most compelling applications of {5-fluoro-6-oxaspiro3.4octan-5-yl}methanesulfonyl chloride is in the design of small-molecule inhibitors for various biological targets. The spirocyclic core provides a rigid scaffold that can be fine-tuned to interact with specific protein binding sites. For instance, researchers have explored its potential as an inhibitor for enzymes involved in cancer metabolism and inflammation pathways. The fluoro substituent further enhances its binding affinity by improving hydrophobic interactions and electronic complementarity with the target site.

Recent studies have highlighted the role of {5-fluoro-6-oxaspiro3.4octan-5-yl}methanesulfonyl chloride in developing kinase inhibitors, which are critical for treating various types of cancer. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By incorporating this compound into drug candidates, scientists aim to disrupt aberrant signaling networks and restore normal cellular function. Preliminary results from preclinical studies suggest that derivatives of this compound exhibit promising antitumor activity.

The use of computational methods has also been instrumental in understanding the interactions between {5-fluoro-6-oxaspiro3.4octan-5-yl}methanesulfonyl chloride and biological targets. Molecular docking simulations allow researchers to predict how this compound binds to proteins and identify key interaction residues. These insights guide the design of next-generation analogs with improved pharmacological properties. Additionally, quantum mechanical calculations have been employed to analyze the electronic structure of the molecule, providing a deeper understanding of its reactivity and functionalization possibilities.

Another area where {5-fluoro-6-oxaspiro3.4octan-5-yl}methanesulfonyl chloride shows promise is in the development of probes for biochemical research. Fluorinated compounds are widely used as reporters in biochemical assays due to their high sensitivity and selectivity. This compound can be incorporated into probes that monitor enzyme activity or protein-protein interactions in real-time. Such tools are invaluable for elucidating complex biological pathways and identifying potential drug targets.

The versatility of {5-fluoro-6-oxaspiro3.4octan-5-yli)methanesulfonyl chloride extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemical research. For example, its structural motifs can be incorporated into polymers to enhance material properties such as thermal stability and mechanical strength. In agrochemistry, fluorinated compounds are being explored as next-generation pesticides due to their improved efficacy and environmental compatibility.

In conclusion, {5-fluoro-octanone}sulfonylethylchloride plays a pivotal role in modern chemical research due to its unique structural features and broad applicability across multiple disciplines。 Its spirocyclic core、fluorine substituent、and methanesulfonyl chloride functionality make it a valuable intermediate for synthesizing biologically active molecules。 Recent advances in synthetic methodologies、computational chemistry、and biochemical assays continue to expand its utility，making it an indispensable tool for researchers aiming to develop novel therapeutics、improve materials，and unravel complex biological processes。